Cas no 863995-89-5 (Benzo[1,2-b:4,3-b']difuran-2,7-diamine,N-ethyl- (9CI))

• Product Name: Benzo[1,2-b:4,3-b']difuran-2,7-diamine,N-ethyl- (9CI)
• CAS No: 863995-89-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 718557
• PubChem ID: 69038428
• Update Time: 2025-04-19

Benzo[1,2-b:4,3-b']difuran-2,7-diamine,N-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,3-b']difuran-2,7-diamine,N-ethyl- (9CI)
• Benzo[1,2-b:4,3-b]difuran-2,7-diamine, N-ethyl- (9CI)
• 863995-89-5
• N-Ethylfuro[3,2-e][1]benzo[b]furan-2,7-diamine
• SCHEMBL4424147

• Inchi： 1S/C12H12N2O2/c1-2-14-12-6-8-7-5-11(13)15-9(7)3-4-10(8)16-12/h3-6,14H,2,13H2,1H3
• InChI Key： KIELHLUVOLAFAK-UHFFFAOYSA-N
• SMILES： O1C(=CC2=C1C=CC1=C2C=C(N)O1)NCC

Computed Properties

• Exact Mass: 216.09
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3A^2
• XLogP3: 3.1